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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for

strontium malonate, with a focus on Fourier-Transform Infrared (FTIR) and Raman

spectroscopy. The information presented herein is intended to support research and

development activities where the characterization of this compound is essential.

Introduction
Strontium malonate (SrC₃H₂O₄) is a metal carboxylate that has garnered interest for its

potential applications in various fields, including medicine. A thorough understanding of its

structural and vibrational properties is crucial for its development and quality control.

Spectroscopic techniques such as FTIR and Raman are powerful tools for elucidating the

molecular structure and bonding within strontium malonate. This guide summarizes the key

spectroscopic data and provides detailed experimental protocols for its characterization.

Data Presentation
The following tables summarize the quantitative vibrational data for strontium malonate
obtained from FTIR and Raman spectroscopy. The assignments are based on the literature,

primarily from the spectroscopic characterization of gel-grown strontium malonate crystals.[1]
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Table 1: FTIR Spectroscopic Data for Strontium
Malonate

Wavenumber (cm⁻¹) Intensity Assignment

3425 Strong, Broad ν(O-H) of lattice water

2925 Weak ν(C-H)

1595 Very Strong νₐₛ(COO⁻)

1445 Strong δ(CH₂)

1411 Strong νₛ(COO⁻)

1215 Medium w(CH₂)

955 Medium ν(C-C)

865 Medium ρ(COO⁻)

775 Strong δ(COO⁻)

665 Medium w(COO⁻)

615 Medium ν(Sr-O)

565 Medium π(COO⁻)

Abbreviations: ν - stretching; δ - bending/scissoring; w - wagging; ρ - rocking; π - out-of-plane

bending; as - asymmetric; s - symmetric.

Table 2: FT-Raman Spectroscopic Data for Strontium
Malonate
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Wavenumber (cm⁻¹) Intensity Assignment

2985 Weak νₐₛ(CH₂)

2935 Weak νₛ(CH₂)

1598 Weak νₐₛ(COO⁻)

1448 Very Strong δ(CH₂)

1415 Strong νₛ(COO⁻)

1210 Weak w(CH₂)

1055 Weak ρ(CH₂)

960 Medium ν(C-C)

870 Medium ν(C-C)

780 Weak δ(COO⁻)

620 Weak ν(Sr-O)

570 Weak π(COO⁻)

410 Weak Rocking of chelate ring

240 Medium Torsion

150 Strong Lattice Modes

90 Very Strong Lattice Modes

Abbreviations: ν - stretching; δ - bending/scissoring; w - wagging; ρ - rocking; π - out-of-plane

bending; as - asymmetric; s - symmetric.

Nuclear Magnetic Resonance (NMR) Data
A comprehensive search of the available scientific literature did not yield any specific ¹H or ¹³C

NMR data for strontium malonate. This is likely due to the ionic nature and potential low

solubility of the salt in common NMR solvents, making solution-state NMR challenging. Solid-

state NMR could be an alternative for characterization, but no such data has been reported.
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Experimental Protocols
The following protocols are based on the successful synthesis and characterization of

strontium malonate crystals as described in the literature.[1]

Synthesis of Strontium Malonate Crystals (Gel Growth
Method)

Gel Preparation:

Prepare a stock solution of sodium metasilicate (SMS) with a specific gravity of 1.03 g/cm³

in deionized water.

Mix the SMS solution with a 1 M solution of malonic acid to achieve a final pH of 6.5.

Pour the resulting solution into test tubes and allow it to set into a gel, which typically takes

about 48 hours.

Crystal Growth:

Once the gel has set, carefully add a 0.5 M solution of strontium chloride as the

supernatant over the gel.

Seal the test tubes and leave them undisturbed at ambient temperature.

Crystals of strontium malonate will start to appear at the gel-supernatant interface over a

period of several days to weeks.

Harvesting and Cleaning:

Carefully remove the grown crystals from the test tubes.

Wash the crystals thoroughly with deionized water to remove any residual reactants and

gel.

Dry the crystals at room temperature.

FTIR Spectroscopy
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Sample Preparation:

Grind a small amount of the dried strontium malonate crystals into a fine powder using

an agate mortar and pestle.

Mix approximately 1-2 mg of the powdered sample with 100-200 mg of dry, spectroscopic

grade potassium bromide (KBr).

Press the mixture into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

Record the FTIR spectrum of the KBr pellet using a suitable FTIR spectrometer.

Typically, spectra are collected in the mid-IR range (4000-400 cm⁻¹).

Acquire a background spectrum of a pure KBr pellet to subtract from the sample spectrum.

A resolution of 4 cm⁻¹ and an accumulation of 32 scans are common parameters.

Raman Spectroscopy
Sample Preparation:

Place a small amount of the crystalline strontium malonate powder into a sample holder

(e.g., a capillary tube or a well on a microscope slide).

Data Acquisition:

Use a Raman spectrometer equipped with a suitable laser excitation source (e.g., a

Nd:YAG laser at 1064 nm for FT-Raman to minimize fluorescence).

Focus the laser beam onto the sample.

Collect the scattered Raman signal over a spectral range that covers the expected

vibrational modes (e.g., 3500-50 cm⁻¹).

Adjust the laser power and acquisition time to obtain a good signal-to-noise ratio without

causing sample degradation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Experimental Workflow for Spectroscopic
Characterization

Synthesis

Spectroscopic Characterization

Data Analysis

Strontium Malonate
Crystal Synthesis

Washing and Drying

FTIR Spectroscopy Raman Spectroscopy

Data Processing
(Baseline Correction, etc.)

Peak Assignment and
Vibrational Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and spectroscopic characterization of

strontium malonate.

Logical Relationship of Vibrational Modes
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Caption: Logical relationship of observed vibrational modes in strontium malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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